Cas no 1351657-76-5 (N-{4-4-(4-fluorophenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}thiophene-3-carboxamide)

• Product Name: N-{4-4-(4-fluorophenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}thiophene-3-carboxamide
• CAS No: 1351657-76-5
• MF: C₁₉H₁₇FN₄O₃S
• MW: 400.426686048508
• CID: 5998060
• PubChem ID: 56765132
• Update Time: 2025-07-09

N-{4-4-(4-fluorophenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-4-(4-fluorophenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}thiophene-3-carboxamide
• 1351657-76-5
• N-{4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl}thiophene-3-carboxamide
• VU0535982-1
• N-[4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1,3-oxazol-2-yl]thiophene-3-carboxamide
• F6196-0042
• AKOS024537468
• N-(4-(4-(4-fluorophenyl)piperazine-1-carbonyl)oxazol-2-yl)thiophene-3-carboxamide

• Inchi： 1S/C19H17FN4O3S/c20-14-1-3-15(4-2-14)23-6-8-24(9-7-23)18(26)16-11-27-19(21-16)22-17(25)13-5-10-28-12-13/h1-5,10-12H,6-9H2,(H,21,22,25)
• InChI Key： HNLCGUGBXGKXFS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NC1=NC(=CO1)C(N1CCN(C2C=CC(=CC=2)F)CC1)=O)=O

Computed Properties

• Exact Mass: 400.10053975g/mol
• Monoisotopic Mass: 400.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{4-4-(4-fluorophenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}thiophene-3-carboxamide

Recent Advances in the Study of N-{4-4-(4-fluorophenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}thiophene-3-carboxamide (CAS: 1351657-76-5)

In recent years, the compound N-{4-4-(4-fluorophenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}thiophene-3-carboxamide (CAS: 1351657-76-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a fluorophenylpiperazine moiety and a thiophene-carboxamide group suggests its relevance in targeting specific biological pathways, particularly those involved in neurological and oncological disorders.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of this compound. The research team employed a multi-step synthetic route to optimize the yield and purity of the target molecule. Key findings indicated that the compound exhibits high affinity for serotonin and dopamine receptors, making it a potential candidate for the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, its ability to modulate receptor activity with minimal off-target effects highlights its therapeutic advantage.

Further investigations into the pharmacokinetic properties of N-{4-4-(4-fluorophenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}thiophene-3-carboxamide revealed favorable absorption and distribution profiles. In vivo studies demonstrated its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) targeting drugs. The compound also exhibited a reasonable half-life and low toxicity, supporting its potential for clinical development.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's anti-cancer properties. Researchers found that the molecule inhibits the proliferation of certain cancer cell lines by interfering with key signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings suggest a dual therapeutic potential, both in neurological and oncological applications, although further mechanistic studies are required to fully elucidate its mode of action.

In summary, N-{4-4-(4-fluorophenyl)piperazine-1-carbonyl-1,3-oxazol-2-yl}thiophene-3-carboxamide (CAS: 1351657-76-5) represents a promising scaffold for drug development. Its versatile pharmacological profile and favorable pharmacokinetic properties make it a compelling subject for future research. Continued exploration of its therapeutic mechanisms and optimization of its chemical structure could pave the way for novel treatments in multiple disease areas.